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Compound of Interest

Compound Name: Glycine p-nitroanilide

Cat. No.: B555452 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Adherence to proper chemical handling and disposal protocols is a

critical component of this responsibility. This guide provides essential safety and logistical

information for the proper disposal of Glycine p-nitroanilide, a compound commonly used in

biochemical assays.

Immediate Safety and Handling Precautions
Glycine p-nitroanilide is a yellow crystalline to light yellow powder.[1] Before handling, it is

crucial to be aware of its potential hazards. According to safety data sheets, Glycine p-
nitroanilide can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

[2] Therefore, appropriate personal protective equipment (PPE), including gloves, eye

protection, and respiratory protection, should be worn at all times.[2] Handle the compound in a

well-ventilated area, preferably in a fume hood, to avoid inhalation of dust.[2]

In the event of a spill, avoid generating dust. For minor spills, gently sweep up the solid

material and place it into a suitable, labeled container for disposal.[3] For major spills, evacuate

the area and ensure adequate ventilation before proceeding with cleanup.

Quantitative Data for Glycine p-nitroanilide
For quick reference, the following table summarizes key quantitative data for Glycine p-
nitroanilide.
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Property Value

CAS Number 1205-88-5

Molecular Formula C₈H₉N₃O₃

Molecular Weight 195.18 g/mol

Melting Point 167 - 172 °C

Appearance Yellow crystalline to light yellow powder

Purity ≥ 99%

Data sourced from Chem-Impex.[1]

Step-by-Step Disposal Protocol
The proper disposal of Glycine p-nitroanilide must be conducted in accordance with local,

regional, national, and international regulations.[2] The following is a general procedural

guideline based on available safety data.

Experimental Protocol for Disposal:

Collection: Collect waste Glycine p-nitroanilide, including any contaminated materials (e.g.,

weighing paper, gloves), in a designated, clearly labeled, and sealed container.

Labeling: The waste container must be labeled with the chemical name ("Glycine p-
nitroanilide") and appropriate hazard symbols.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents, strong acids, and bases.[4]

Waste Management: Contact a licensed professional waste disposal service to arrange for

the collection and disposal of the chemical waste. Do not attempt to dispose of Glycine p-
nitroanilide down the drain or in regular trash.[2][5]

Documentation: Maintain a record of the waste disposal, including the date, quantity, and the

name of the disposal company, as part of your laboratory's safety and compliance

documentation.
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Glycine p-
nitroanilide.

Glycine p-nitroanilide Disposal Workflow

Step 1: Collection
Collect waste in a

designated, sealed container.

Step 2: Labeling
Label container with

chemical name and hazards.

Step 3: Storage
Store in a cool, dry,
well-ventilated area.

Step 4: Professional Disposal
Arrange for pickup by a

licensed waste disposal service.

Step 5: Documentation
Record all disposal activities.

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Glycine p-nitroanilide.

By following these procedures, you can ensure the safe and compliant disposal of Glycine p-
nitroanilide, contributing to a secure and professional laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b555452?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/06070
https://www.biosynth.com/Files/MSDS/FG/48/MSDS_FG48727_7000_EN.pdf
https://datasheets.scbt.com/sc-29096.pdf
https://www.geneseo.edu/sites/default/files/2022-10/4-Nitroaniline%20sds.pdf
https://www.chemos.de/import/data/msds/GB_en/100-01-6-A0004074-GB-en.pdf
https://www.benchchem.com/product/b555452#glycine-p-nitroanilide-proper-disposal-procedures
https://www.benchchem.com/product/b555452#glycine-p-nitroanilide-proper-disposal-procedures
https://www.benchchem.com/product/b555452#glycine-p-nitroanilide-proper-disposal-procedures
https://www.benchchem.com/product/b555452#glycine-p-nitroanilide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b555452?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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